Cas no 128562-95-8 (4-(Trifluoromethyl)-1H-indole)

• Product Name: 4-(Trifluoromethyl)-1H-indole
• CAS No: 128562-95-8
• MF: C₉H₆F₃N
• MW: 185.145852565765
• MDL: MFCD09954766
• CID: 838101
• PubChem ID: 19803703
• Update Time: 2025-04-19

4-(Trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)-1H-indole
• 4-(Trifluoromethyl)-indole
• 1H-Indole, 4-(trifluoroMethyl)-
• 4-(Trifluoromethyl)indole
• 4-trifluoromethylindole
• 4-Trifluoromethyl-1H-indole
• YTVBZSLUNRYKID-UHFFFAOYSA-N
• STL557296
• BBL103486
• RB3279
• CM13621
• AS06064
• SY047290
• AB0035398
• ST2418050

• MDL： MFCD09954766
• Inchi： 1S/C9H6F3N/c10-9(11,12)7-2-1-3-8-6(7)4-5-13-8/h1-5,13H
• InChI Key： YTVBZSLUNRYKID-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1C=CN2)(F)F

Computed Properties

• Exact Mass: 185.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Topological Polar Surface Area: 15.8

Experimental Properties

• Density: 1.367±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 256.7±35.0 ºC (760 Torr),
• Flash Point: 109.0±25.9 ºC,
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 15.79000
• LogP: 3.18670

4-(Trifluoromethyl)-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles